![molecular formula C15H24 B1257428 (+)-alpha-Gurjunene](/img/structure/B1257428.png)
(+)-alpha-Gurjunene
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Overview
Description
(+)-alpha-gurjunene is a tricyclic sesquiterpene that is 1a,2,3,4,4a,5,6,7b-octahydro-1H-cyclopropa[e]azulene carrying four methyl substituents at positions 1, 1, 4 and 7. It has a role as a plant metabolite. It is a carbotricyclic compound, a sesquiterpene and a polycyclic olefin. It is an enantiomer of a (-)-alpha-gurjunene.
Scientific Research Applications
Synthesis and Chemical Analysis
(+)-alpha-Gurjunene has been studied for its role in the synthesis of complex chemical structures. For instance, the synthesis of guaipyridine from guaiol involved the use of α-gurjunene. This synthesis process confirmed the configuration at C(10) through proton magnetic resonance studies on conformationally rigid tricyclic structures, showing that natural α-gurjunene is a mixture of the C(10)-epimers (Gen, Linde, & Witteveen, 2010). Furthermore, the successful and efficient synthesis of (±)-α-Gurjunene from the tropylium cation, marking the first total synthesis of this natural product, demonstrates its potential for diverse chemical applications (Calancea, Carret, & Deprés, 2009).
Antifungal Properties
The antifungal activity of essential oils containing α-gurjunene has been investigated. For example, the essential oil of the leaves of Calea clematidea showed moderate antifungal activity against various dermatophytes, suggesting potential pharmaceutical applications for topical treatments. The presence of α-gurjunene in this essential oil highlights its role in contributing to the antifungal properties (Flach, Gregel, Simionatto, Silva, Zanatta, Morel, Linares, & Alves, 2002).
Sedative Effects
Inhalation of essential oils containing α-gurjunene demonstrated sedative effects on mice. This suggests a potential application in creating calming or sleep-inducing environments, opening avenues for further research into therapeutic applications (Takemoto, Ito, Shiraki, Yagura, & Honda, 2007).
Phytochemical Enhancement in Plants
A study on Aquilaria malaccensis, an agarwood-producing timber species, showed that tetraploid plantlets had an increased phytochemical content in the stem, with α-gurjunene being one of the significant sesquiterpenoids. This indicates the potential of α-gurjunene in enhancing the quality of phytochemicals in plants, which could be beneficial for various industries, including perfumes and traditional remedies (Suhaila, Norihan, Norwati, Azah, Mahani, Parameswari, Kodi, Mailina, Azrina, Hasnida, Haliza, Nazirah, & Fuad, 2015).
Properties
Molecular Formula |
C15H24 |
---|---|
Molecular Weight |
204.35 g/mol |
IUPAC Name |
(1aS,4S,4aS,7bR)-1,1,4,7-tetramethyl-1a,2,3,4,4a,5,6,7b-octahydrocyclopropa[e]azulene |
InChI |
InChI=1S/C15H24/c1-9-6-8-12-14(15(12,3)4)13-10(2)5-7-11(9)13/h9,11-12,14H,5-8H2,1-4H3/t9-,11-,12-,14-/m0/s1 |
InChI Key |
SPCXZDDGSGTVAW-HVTMNAMFSA-N |
Isomeric SMILES |
C[C@H]1CC[C@H]2[C@H](C2(C)C)C3=C(CC[C@@H]13)C |
Canonical SMILES |
CC1CCC2C(C2(C)C)C3=C(CCC13)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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